Cas no 53347-31-2 (2,2''-sulfinylbis(4-bromophenol))

2,2''-sulfinylbis(4-bromophenol) structure
53347-31-2 structure
Product Name:2,2''-sulfinylbis(4-bromophenol)
CAS No:53347-31-2
MF:C12H8Br2O3S
MW:392.06312084198
CID:938357
PubChem ID:266985
Update Time:2025-04-19

2,2''-sulfinylbis(4-bromophenol) Chemical and Physical Properties

Names and Identifiers

    • 2,2''-sulfinylbis(4-bromophenol)
    • 4-bromo-2-(5-bromo-2-hydroxyphenyl)sulfinylphenol
    • 2,2'-sulfinylbis(4-bromophenol)
    • 2,2'-Sulfinylbis[4-bromophenol]
    • 4,4'-Dibrom-2,2'-sulfinyl-di-phenol
    • 4,4'-dibromo-2,2'-sulfinyl-di-phenol
    • 4,4'-Dibromo-2,2'-sulfinyldiphenol
    • AC1L6H8K
    • AC1Q26RK
    • AG-J-33987
    • AR-1D1844
    • Bis-(5-brom-2-hydroxy-phenyl)-sulfoxyd
    • CTK4J7697
    • NSC106079
    • 4-bromo-2-(5-bromo-2-hydroxy-phenyl)sulfinyl-phenol
    • DTXSID90295882
    • NSC-106079
    • 53347-31-2
    • ZCOYXFAPPXRXMJ-UHFFFAOYSA-N
    • DS-014900
    • Inchi: 1S/C12H8Br2O3S/c13-7-1-3-9(15)11(5-7)18(17)12-6-8(14)2-4-10(12)16/h1-6,15-16H
    • InChI Key: ZCOYXFAPPXRXMJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)S(C1C=C(C=CC=1O)Br)=O)O

Computed Properties

  • Exact Mass: 389.85604
  • Monoisotopic Mass: 389.85609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 57.53
  • LogP: 4.65520
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